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Compound of Interest

Compound Name:
Formaldehyde 2,4-

Dinitrophenylhydrazone

Cat. No.: B143268 Get Quote

Essential Safety and Handling Guide: Formaldehyde
2,4-Dinitrophenylhydrazone
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Formaldehyde 2,4-
Dinitrophenylhydrazone (CAS No. 1081-15-8). Adherence to these procedures is vital for

ensuring laboratory safety and regulatory compliance.

Immediate Safety Concerns
Formaldehyde 2,4-Dinitrophenylhydrazone is a flammable solid that can cause significant

skin, eye, and respiratory irritation.[1][2] The parent compound, 2,4-dinitrophenylhydrazine

(DNPH), is shock and friction sensitive when dry and can be explosive.[3] Therefore, this

derivative should be handled with extreme caution. The other parent compound, formaldehyde,

is a known human carcinogen and sensitizer.[4][5][6]

Key Hazards:

Flammability: Flammable solid (H228).[1][7] Keep away from all sources of ignition, including

heat, sparks, and open flames.[1]

Irritation: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[1][2]
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Sensitivity: May be light and shock sensitive.[8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure. The minimum required PPE

includes:

Protection Type Specification Rationale

Eye/Face

Tightly fitting safety goggles

with side-shields (NIOSH or

EN 166 compliant).[1][9] A face

shield is recommended if

splashing is possible.[4]

Protects against dust particles

and chemical splashes

causing severe eye irritation.

[1]

Hand

Chemical-resistant gloves

(e.g., Nitrile or Chloroprene).[4]

Gloves must comply with EN

374 standards.[9]

Prevents direct skin contact,

which can cause irritation.[1][2]

Body

Fire/flame resistant lab coat,

long pants, and closed-toe

shoes.[4][9]

Protects skin from

contamination and provides a

barrier against flammable

material.[9]

Respiratory

Required when generating

dust or when engineering

controls are insufficient.[2] Use

a NIOSH-approved respirator

with a filter appropriate for

organic vapors and

particulates.[6]

Prevents inhalation of dust,

which may cause respiratory

tract irritation.[1]

Operational Plans: Handling and Storage
Proper operational procedures minimize the risk of exposure and accidents.

Engineering Controls:
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Always handle this chemical within a certified chemical fume hood or other approved local

exhaust ventilation system.[4][9]

Ensure a safety shower and eyewash station are readily accessible in the immediate work

area.[4]

Safe Handling Protocol:

Preparation: Before handling, ensure all engineering controls are operational and required

PPE is donned correctly.

Dispensing: Avoid generating dust when weighing or transferring the solid.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which could be an ignition source.[7]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[2] Avoid eating, drinking, or smoking in the laboratory.[10]

Storage Protocol:

Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat.[9][11] A

storage temperature of 0-6°C is recommended.[8]

Keep the container tightly closed to prevent moisture absorption and contamination.[2][9]

Some sources recommend storing under an inert gas like argon, as the material can be air

and moisture sensitive.[2]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

bases.[4]

Disposal Plan
All waste containing Formaldehyde 2,4-Dinitrophenylhydrazone must be treated as

hazardous waste.

Step-by-Step Disposal Procedure:
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Segregation: Do not mix this waste with other waste streams.

Containment: Collect all solid waste, including contaminated PPE (like heavily contaminated

gloves) and absorbent materials, in a clearly labeled, sealed container.[9][10]

Disposal Request: Arrange for pickup and disposal through a licensed hazardous material

disposal company.[9]

Regulatory Compliance: Ensure all disposal activities comply with local, state, and federal

environmental regulations.[9]

Decontamination: Thoroughly clean all contaminated surfaces after work is complete.[9]

Emergency Procedures
Immediate and appropriate action is critical in an emergency.

Spill Response Protocol
A minor spill should only be handled by trained personnel with appropriate PPE. For major

spills, evacuate the area and contact your institution's emergency response team.

Alert & Evacuate: Alert personnel in the immediate area and evacuate if necessary.[4][12]

Control Ignition Sources: Immediately eliminate all flames, sparks, and other ignition

sources.[1]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Cover the spill with a dry, inert material such as sand, earth, or vermiculite.[10]

Avoid generating dust.[9]

Collect: Carefully sweep or scoop the contained material into a suitable, labeled container for

hazardous waste disposal.[9] Use non-sparking tools.[10]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water, collecting all cleaning materials as hazardous waste.[9]
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Report: Report the incident to your supervisor and safety officer.

Spill Response Workflow

Spill Detected

Alert Personnel &
Evacuate Area

Don Appropriate PPE
(Incl. Respirator)

Eliminate Ignition
Sources

Contain Spill with
Inert Material

Collect Waste into
Sealed Container

Decontaminate Area

Dispose of Waste
as Hazardous

Click to download full resolution via product page
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Caption: Logical workflow for responding to a chemical spill.

First Aid Measures
Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult or symptoms persist, seek immediate

medical attention.[2][9]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of soap

and water. If skin irritation occurs, seek medical

advice.[2][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention from an

ophthalmologist.[2][9]

Ingestion

Rinse mouth thoroughly with water. Do NOT

induce vomiting. Never give anything by mouth

to an unconscious person. Call a physician or

Poison Control Center immediately.[9]

Quantitative Data Summary
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Property Value

CAS Number 1081-15-8[9]

Molecular Formula C7H6N4O4[9]

Molecular Weight 210.15 g/mol [9]

Appearance Orange to Brown powder/crystal[7]

Melting Point 153 - 168 °C[7][8]

Flash Point 2 °C[8]

Occupational Exposure Limits

No specific limits have been established for this

compound.[9] However, for the parent

compound, formaldehyde, the OSHA

Permissible Exposure Limit (PEL) is 0.75 ppm

as an 8-hour time-weighted average (TWA) and

2 ppm as a short-term exposure limit (STEL).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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